Cas no 55040-86-3 (2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acidethylester)

• Product Name: 2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acidethylester
• CAS No: 55040-86-3
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 56686
• PubChem ID: 12199095
• Update Time: 2025-05-19

2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acidethylester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-morpholin-4-yl-4-phenylthiazole-5-carboxylate
• ethyl 2-morpholin-4-yl-4-phenyl-1,3-thiazole-5-carboxylate
• ethyl 2-morpholino-4-phenylthiazole-5-carboxylate
• 2-morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acid ethyl ester
• 2-morpholino-4-phenyl-5-ethoxycarbonylthiazole
• 2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic?acid?ethyl?ester
• AP-501/43397468
• ethyl 2-(4-morpholinyl)-4-phenyl-1,3-thiazole-5-carboxylate
• Ethyl 2-(morpholin-4-yl)-4-phenyl-1,3-thiazole-5-carboxylate
• FT-0720338
• DTXSID70480113
• 2-MORPHOLIN-4-YL-4-PHENYLTHIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• 55040-86-3
• 2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acidethylester

• Inchi： 1S/C16H18N2O3S/c1-2-21-15(19)14-13(12-6-4-3-5-7-12)17-16(22-14)18-8-10-20-11-9-18/h3-7H,2,8-11H2,1H3
• InChI Key： HZNZCCFBOOYXDD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C2C=CC=CC=2)N=C1N1CCOCC1

Computed Properties

• Exact Mass: 318.10400
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.248
• Boiling Point: 502.209°C at 760 mmHg
• Flash Point: 257.527°C
• Refractive Index: 1.585
• PSA: 79.90000
• LogP: 2.88840

Additional information on 2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acidethylester

Introduction to 2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acid ethyl ester (CAS No. 55040-86-3)

2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acid ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 55040-86-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of molecules known for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a morpholine moiety and a phenyl group, contribute to its unique chemical properties and potential therapeutic applications.

The morpholine ring in 2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acid ethyl ester introduces a nitrogen-containing heterocycle that is commonly found in biologically active molecules. Morpholine derivatives are known for their ability to enhance the solubility and bioavailability of drugs, making them valuable in drug design. The ethyl ester functionality at the carboxylic acid position further modulates the pharmacokinetic properties of the compound, potentially improving its metabolic stability and oral bioavailability.

The thiazole core is another key structural element that imparts distinct chemical and biological characteristics to this compound. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of a morpholine ring and a thiazole scaffold in 2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acid ethyl ester suggests potential applications in developing novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acid ethyl ester with high precision. These studies have revealed that the morpholine moiety can interact with specific amino acid residues in target proteins, potentially modulating enzyme activity or receptor binding. This insight has opened new avenues for designing drugs with enhanced selectivity and potency.

In addition to its structural significance, 2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acid ethyl ester has been investigated for its potential role in drug development. Researchers have explored its interactions with various biological targets, including enzymes and receptors involved in signal transduction pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. These findings have prompted further investigation into its pharmacological potential.

The synthesis of 2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acid ethyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex thiazole scaffold efficiently. The use of modern spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has facilitated the characterization of the compound's structure and purity.

One of the most exciting aspects of studying 2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acid ethyl ester is its potential as a lead compound for drug discovery. By modifying its structure or exploring analogs, researchers can fine-tune its biological activity to develop more effective therapeutic agents. The growing interest in thiazole derivatives has led to numerous patents and publications detailing new synthetic routes and pharmacological evaluations.

The pharmaceutical industry has shown particular interest in thiazole-based compounds due to their versatility and efficacy. Companies are investing heavily in research aimed at identifying new drugs derived from this scaffold. 2-Morpholin-4-yl-4-phenyl-thiazole-5-carboxylic acid ethyl ester represents a promising candidate that could be developed into a novel therapeutic agent with applications across multiple therapeutic areas.

As our understanding of biological pathways continues to expand, so does the potential for discovering new drug targets. Compounds like 2-Morpholin-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy-yyyyphelinftyazolzle-Carboxzleic acd etylester (CAS No. 550408633) play a crucial role in this process by providing starting points for medicinal chemists to develop innovative treatments for complex diseases.

In conclusion, 2-Morpholinftyazolzle-Carboxzleic acd etylester (CAS No550408633) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation, particularly in the development of new therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, this molecule is likely to remain at the forefront of drug discovery efforts.